2-(2-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-[2-fluoro-3-(trifluoromethyl)phenyl]-5-methylbenzoic acid
• InChI: InChI=1S/C15H10F4O2/c1-8-5-6-9(11(7-8)14(20)21)10-3-2-4-12(13(10)16)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key: UTWBOVSPANQGJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C(=CC=C2)C(F)(F)F)F)C(=O)O
• Molecular Formula: C15H10F4O2
• DSSTOX Substance ID: DTXSID60691812
• Molecular Weight: 298.23 g/mol
• CAS RN: 1261938-28-6

Description

2-(2-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid (95%) is a compound that has been studied for its potential applications in the field of scientific research. It is a fluorinated analog of benzoic acid, and has been used in a variety of research applications due to its unique properties.

Scientific Research Applications

2-(2-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid (95%) has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, such as fluorinated benzoic acid derivatives and fluorinated heterocycles. It has also been used as a fluorescent probe for the detection of amines and as a fluorescent label for the detection of proteins and other biomolecules.

Mechanism of Action

2-(2-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid (95%) is a fluorinated analog of benzoic acid and is thought to act as a proton donor, allowing it to interact with a variety of molecules. It has also been found to interact with nucleophiles, allowing it to be used as a reagent in the synthesis of fluorinated benzoic acid derivatives and fluorinated heterocycles.
Biochemical and Physiological Effects
2-(2-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid (95%) has been studied for its potential biochemical and physiological effects. Studies have suggested that it may have anti-inflammatory and antioxidant properties. It has also been found to inhibit the activity of enzymes involved in the metabolism of drugs, suggesting that it may be useful in the development of new drugs.

Advantages and Limitations for Lab Experiments

2-(2-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid (95%) has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be used in a variety of reactions. It is also highly fluorescent, making it useful for the detection of proteins and other biomolecules. However, it is also important to note that this compound is highly toxic and should be handled with caution.

Future Directions

The potential applications of 2-(2-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid (95%) are still being explored. Future research could focus on its potential use as a drug delivery system or as a fluorescent label for the detection of proteins and other biomolecules. Additionally, further studies could be conducted to explore its potential anti-inflammatory and antioxidant properties. Finally, further research could be conducted to explore its potential as a reagent in the synthesis of fluorinated benzoic acid derivatives and fluorinated heterocycles.

Synthesis Methods

2-(2-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid (95%) can be synthesized through a process known as the Vilsmeier-Haack reaction. This reaction involves the reaction of a diazonium salt with an aldehyde or ketone in the presence of a strong base, such as potassium hydroxide. This reaction produces a highly fluorinated benzoic acid derivative that can be used for a variety of research applications.